Cas no 2411287-99-3 (N-(2-phenylpentan-2-yl)but-2-ynamide)

• Product Name: N-(2-phenylpentan-2-yl)but-2-ynamide
• CAS No: 2411287-99-3
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 5415749
• PubChem ID: 146106934
• Update Time: 2025-06-14

N-(2-phenylpentan-2-yl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• 2411287-99-3
• N-(2-Phenylpentan-2-yl)but-2-ynamide
• Z2965290685
• EN300-26575283
• N-(1-Methyl-1-phenylbutyl)-2-butynamide
• N-(2-phenylpentan-2-yl)but-2-ynamide

• Inchi： 1S/C15H19NO/c1-4-9-14(17)16-15(3,12-5-2)13-10-7-6-8-11-13/h6-8,10-11H,5,12H2,1-3H3,(H,16,17)
• InChI Key： SRAVPYWAZGGHLC-UHFFFAOYSA-N
• SMILES： C(NC(C)(C1=CC=CC=C1)CCC)(=O)C#CC

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.006±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.05±0.46(Predicted)

Additional information on N-(2-phenylpentan-2-yl)but-2-ynamide

Recent Advances in the Study of N-(2-phenylpentan-2-yl)but-2-ynamide (CAS: 2411287-99-3): A Comprehensive Research Brief

The compound N-(2-phenylpentan-2-yl)but-2-ynamide (CAS: 2411287-99-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The following sections provide a detailed overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have elucidated the synthetic pathways for N-(2-phenylpentan-2-yl)but-2-ynamide, emphasizing its efficient production through modular chemical strategies. Researchers have optimized reaction conditions to achieve high yields and purity, which are critical for subsequent biological evaluations. The compound's structural features, including the phenylpentan-2-yl moiety and the but-2-ynamide group, have been identified as key determinants of its bioactivity, particularly in modulating specific protein-protein interactions.

In vitro and in vivo studies have demonstrated that N-(2-phenylpentan-2-yl)but-2-ynamide exhibits promising activity against a range of biological targets. For instance, it has shown inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary data indicate its ability to disrupt cancer cell proliferation by targeting oncogenic signaling pathways. These findings underscore the compound's versatility and warrant further investigation into its mechanism of action.

Despite these promising results, challenges remain in translating N-(2-phenylpentan-2-yl)but-2-ynamide into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Recent efforts have focused on structural modifications to enhance its drug-like properties while retaining its biological efficacy. Collaborative research between academia and industry is essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, N-(2-phenylpentan-2-yl)but-2-ynamide (CAS: 2411287-99-3) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and diverse biological activities position it as a promising candidate for further development. Continued exploration of its therapeutic potential, coupled with advancements in synthetic and analytical methodologies, will be pivotal in unlocking its full clinical value. This research brief serves as a foundation for future studies and collaborations aimed at harnessing the potential of this intriguing compound.